Cas no 54291-82-6 (Benzaldehyde, 4-(5-formyl-2-hydroxyphenoxy)-3-nitro-)

• Product Name: Benzaldehyde, 4-(5-formyl-2-hydroxyphenoxy)-3-nitro-
• CAS No: 54291-82-6
• MF: C₁₄H₉NO₆
• MW: 287.224364042282
• CID: 354972
• PubChem ID: 487814
• Update Time: 2025-04-19

Benzaldehyde, 4-(5-formyl-2-hydroxyphenoxy)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(5-formyl-2-hydroxyphenoxy)-3-nitro-
• 3-(4-formyl-2-nitrophenoxy)-4-hydroxybenzaldehyde
• 54291-82-6
• 3-(4-formyl-2-nitro-phenoxy)-4-hydroxy-benzaldehyde
• DTXSID60333164

• Inchi： 1S/C14H9NO6/c16-7-9-2-4-13(11(5-9)15(19)20)21-14-6-10(8-17)1-3-12(14)18/h1-8,18H
• InChI Key： YSLHFTNDHICDKD-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C(C=O)C=1)O)C1C=CC(C=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.04297
• Monoisotopic Mass: 287.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 106.74